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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

Dichlorodifluoromethane (R-12) Technical
Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage, handling, and stability of
dichlorodifluoromethane (CCIzF2), also known as R-12 or Freon-12.

Frequently Asked Questions (FAQSs)
Q1: What are the ideal storage conditions for dichlorodifluoromethane samples?

Al: Dichlorodifluoromethane should be stored in a cool, dry, well-ventilated area, away from
direct sunlight and sources of heat or ignition.[1][2][3] Cylinders must be stored upright, with the
valve protection cap in place, and firmly secured to prevent falling.[1][3] The storage area
should be free of fire risk and away from combustible materials.[3]

Q2: Is dichlorodifluoromethane stable at room temperature?

A2: Yes, dichlorodifluoromethane is a stable compound under normal storage conditions.[1]
However, it can decompose when exposed to high temperatures, such as in a fire, or on
contact with flames or hot surfaces.[2][4]

Q3: What are the known decomposition products of dichlorodifluoromethane?
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A3: When heated to decomposition, dichlorodifluoromethane can release highly toxic and
corrosive fumes.[2][4] These include phosgene (CCI20), hydrogen chloride (HCI), and
hydrogen fluoride (HF).[2][3][4] The presence of a sharp, acrid odor can indicate thermal
decomposition.[4]

Q4: What materials should be avoided for storing dichlorodifluoromethane?

A4: Dichlorodifluoromethane is incompatible with chemically active metals, especially in
powdered form, such as aluminum, sodium, potassium, calcium, magnesium, and zinc.[2]
Violent reactions can occur with aluminum.[5] It is crucial to use equipment and containers
made of compatible materials.

Q5: How can | verify the purity of my dichlorodifluoromethane sample?

A5: The purity of dichlorodifluoromethane samples can be determined using analytical
methods such as Gas Chromatography with a Flame lonization Detector (GC/FID).[6] This
method is suitable for identifying and quantifying the compound in a gaseous sample. A general
protocol is outlined in the Experimental Protocols section.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Suspected Sample

Contamination

Improper storage container

material.

Verify that the storage
container is made of a
compatible material (see
Materials Compatibility Table
below). Transfer the sample to
an appropriate container if

necessary.

Backflow from experimental

setup.

Ensure a backflow preventer is
used in the piping when

transferring the gas.[1]

Introduction of moisture or air.

Keep container valves clean
and free from contaminants
like oil and water.[3] Ensure a

tight seal on the container.

Pressure Drop in Cylinder

Leak from the cylinder valve or

fittings.

Check for leaks using a
suitable leak detection
solution. If a leak is found and
cannot be stopped, move the
cylinder to a well-ventilated

area and contact the supplier.

Use of the sample.

Monitor the pressure regularly

to track usage.

Unexpected Experimental

Results

Degradation of the sample due

to heat.

Ensure the cylinder
temperature has not exceeded
52°C (125°F).[1] Store away

from any heat sources.

Reaction with incompatible
materials in the experimental

setup.

Review all materials in your
experimental workflow for
compatibility with

dichlorodifluoromethane.
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Quantitative Data Summary

Storage and Handling Parameters

Parameter Value

Reference

Maximum Cylinder
52°C (125°F)

[1]

Temperature
Boiling Point -29.8°C [2]
Occupational Exposure Limit

1000 ppm [1]
(ACGIH TLV-TWA)
Water Solubility 280 mg/L at 25°C [4]

Materials Compatibility
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Material Compatibility Notes
Suitable for cylinders and
Steel Good N
fittings.
_ Recommended for wetted
Stainless Steel Excellent ) )
parts in experimental setups.
Commonly used for valve
Brass Good )
construction.
Copper Good
May react violently, especially
Aluminum Not Recommended if fresh metal surfaces are
exposed.[5][7]
Zinc Not Recommended [2]
Magnesium Not Recommended [2]

Plastics & Elastomers

Varies

Testing is recommended for
specific grades. Some may be
prone to swelling or

degradation.

Experimental Protocols

Protocol: Purity Analysis of Dichlorodifluoromethane by GC/FID

This protocol provides a general outline for determining the purity of a

dichlorodifluoromethane sample.

o Sample Collection:

o Collect a gaseous sample from the cylinder using a gas-tight syringe.

o Alternatively, use a suitable sampling bag made of an inert material.

o Ensure all sampling components are clean and free of contaminants.
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¢ Instrumentation:

o Gas Chromatograph (GC) equipped with a Flame lonization Detector (FID).

o Capillary column suitable for separating volatile halogenated hydrocarbons.

o High-purity carrier gas (e.g., Helium or Nitrogen).

e GC-FID Conditions (Example):

o

Injector Temperature: 150°C

o Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.
o Detector Temperature: 250°C

o Carrier Gas Flow Rate: 1-2 mL/min

o Note: These are starting parameters and should be optimized for the specific instrument
and column.

e Analysis:
o Inject a known volume of the gas sample into the GC.
o Record the chromatogram.

o Identify the dichlorodifluoromethane peak based on its retention time, as determined by
running a certified reference standard.

o Calculate the purity by determining the area of the dichlorodifluoromethane peak as a
percentage of the total area of all peaks in the chromatogram.

e Quality Control:
o Run a blank (carrier gas only) to ensure no system contamination.

o Analyze a certified reference standard of dichlorodifluoromethane to verify retention
time and detector response.
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o Perform replicate injections to ensure reproducibility.

Visualizations

Dichlorodifluoromethane Storage Troubleshooting

Suspected Sample Instability or Contamination Yes Yes

| N |

| e |

Are there any il

ials nearby (e.g., p metals)?

Segregate the cylinder from all incompatible materials.

Sample may be compromised.
Consider purity analysis (GC/FID).
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Caption: Troubleshooting logic for dichlorodifluoromethane sample stability.

Safe Gas Handling Workflow

Prepare for Gas Withdrawal

Wear appropriate PPE
(safety glasses, gloves)

:

Ensure area is well-ventilated

;

Secure cylinder in an upright position

;

Check regulator and tubing for compatibility and damage

;

Connect regulator and leak-check all connections

;

Slowly open the cylinder valve

:

Withdraw sample for experiment

;

Close cylinder valve after use

Procedure Complete
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Caption: Workflow for safe handling of dichlorodifluoromethane gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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